N-cyclohexyl-2-cyclopropyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide

• Molecular Formula: C16H20N4O
• Molecular Weight: 284.36 g/mol
• IUPAC Name: N-cyclohexyl-2-cyclopropyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide
• InChI: InChI=1S/C16H20N4O/c21-16(19-11-4-2-1-3-5-11)12-8-17-15-14(12)20-13(9-18-15)10-6-7-10/h8-11H,1-7H2,(H,17,18)(H,19,21)
• InChI Key: QOWBLQDPTMVUSK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=CNC3=NC=C(N=C23)C4CC4

Description

N-cyclohexyl-2-cyclopropyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxamide is a useful research compound. Its molecular formula is C16H20N4O and its molecular weight is 284.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 10 mL round-bottomed flask, 2-cyclopropyl-5-(2-trimethylsilanyl-ethoxymethyl)-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid cyclohexylamide (94 mg, 0.23 mmol) was dissolved in CH2Cl2 (0.9 mL). Trifluoroacetic acid (0.7 mL) was added and the light yellow reaction mixture was stirred at room temperature for 2 h then concentrated. The residue was taken up in toluene (3 mL), concentrated and then dried under high vacuum. The residue was dissolved in CH2Cl2 (0.9 mL) and ethylenediamine (0.9 mL) was added. The reaction mixture was stirred at room temperature for 2 h then H2O and EtOAc were added. The resultant suspension was filtered, rinsing with H2O and EtOAc and dried under high vacuum to afford 55 mg (85%) of 2-cyclopropyl-5H-pyrrolo[2,3-b]pyrazine-7-carboxylic acid cyclohexylamide as a white solid. MS: (M+H)+=285; mp>300.0.